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Compound of Interest

Compound Name: (Rac)-Tenofovir-d7

Cat. No.: B12419262

Essential Safety and Handling Guide for (Rac)-
Tenofovir-d7

This guide provides crucial safety and logistical information for the handling and disposal of
(Rac)-Tenofovir-d7 in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling (Rac)-Tenofovir-d7, it is imperative to use appropriate personal protective
equipment to prevent exposure. The following table summarizes the required PPE.

PPE Category Item Specification
) Chemical-resistant, disposable
Hand Protection Gloves o
(e.g., nitrile)
Body Protection Lab Coat Full-coverage, buttoned

) With side shields to protect
Eye Protection Safety Glasses/Goggles )
against splashes

) Use when handling the powder
Respiratory Fume Hood o ]
form to avoid inhalation
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Safe Handling Procedures

Adherence to standard laboratory safety protocols is essential.[1][2][3][4]

o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered.[3][4] Have all necessary equipment and materials ready.

e Handling:

[e]

Always handle (Rac)-Tenofovir-d7 within a certified chemical fume hood to minimize
inhalation risk.

o

Wear the appropriate PPE as detailed in the table above.[3]

o

Avoid direct contact with the skin, eyes, and clothing.

o

Use dedicated spatulas and weighing papers for transferring the compound.
o Keep the container tightly sealed when not in use.
e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]
Remove contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing.[5] Seek medical attention.[1][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

o Ingestion: A Safety Data Sheet for the similar compound rac-Tenofovir-D6 indicates it is
toxic if swallowed.[5] Do not induce vomiting. Rinse mouth with water and seek immediate
medical attention.[5]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://merkel.co.il/handling-research-reagents-and-equipment/
https://pozescaf.com/chemistry-lab-safety-rules/
https://www.safety.duke.edu/sites/default/files/CompleteLabSafetyManual.pdf
https://pozescaf.com/chemistry-lab-safety-rules/
https://www.safety.duke.edu/sites/default/files/CompleteLabSafetyManual.pdf
https://www.benchchem.com/product/b12419262?utm_src=pdf-body
https://pozescaf.com/chemistry-lab-safety-rules/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://esschemco.com/wp-content/uploads/2020/10/rac-Tenofovir-D6.pdf
https://esschemco.com/wp-content/uploads/2020/10/rac-Tenofovir-D6.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://esschemco.com/wp-content/uploads/2020/10/rac-Tenofovir-D6.pdf
https://esschemco.com/wp-content/uploads/2020/10/rac-Tenofovir-D6.pdf
https://esschemco.com/wp-content/uploads/2020/10/rac-Tenofovir-D6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

The following diagram illustrates the standard workflow for handling (Rac)-Tenofovir-d7 in a

laboratory setting.

Click to download full resolution via product page

Standard laboratory workflow for handling (Rac)-Tenofovir-d7.

Disposal Plan

Proper disposal of (Rac)-Tenofovir-d7 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Solid Waste: Unused (Rac)-Tenofovir-d7 powder, contaminated gloves, weighing papers,
and other disposable materials should be collected in a dedicated, clearly labeled
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hazardous waste container.

o Liquid Waste: Solutions containing (Rac)-Tenofovir-d7 should be collected in a separate,
labeled hazardous liquid waste container. Do not pour down the drain.[3]

o Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a
designated sharps container.

e Disposal Procedure:

o All waste must be disposed of in accordance with local, state, and federal regulations for
pharmaceutical and chemical waste.[6]

o Contact your institution's Environmental Health and Safety (EHS) office for specific
guidance on waste pickup and disposal procedures.

o For individuals, drug take-back programs are a recommended method for disposing of
unused medications.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (Rac)-
Tenofovir-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419262#personal-protective-equipment-for-
handling-rac-tenofovir-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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